Cas no 1261828-51-6 (3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl)

3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring chloro, cyano, and trifluoromethoxy functional groups, making it a versatile intermediate in organic synthesis. The presence of electron-withdrawing substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Ullmann couplings, facilitating the construction of complex aromatic systems. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, which is advantageous in pharmaceutical and agrochemical applications. This compound’s well-defined structure and high purity make it suitable for use in research and development, particularly in the design of bioactive molecules. Its stability under standard storage conditions ensures reliable performance in synthetic workflows.
3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl structure
1261828-51-6 structure
Product Name:3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl
CAS No:1261828-51-6
MF:C14H7ClF3NO
MW:297.659693002701
CID:4790097
Update Time:2025-06-09

3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl
    • Inchi: 1S/C14H7ClF3NO/c15-13-7-10(4-5-11(13)8-19)9-2-1-3-12(6-9)20-14(16,17)18/h1-7H
    • InChI Key: WQJBJCOHDCONDO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 378
  • XLogP3: 5.1
  • Topological Polar Surface Area: 33

3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011004420-250mg
3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl
1261828-51-6 97%
250mg
470.40 USD 2021-05-28
Alichem
A011004420-500mg
3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl
1261828-51-6 97%
500mg
847.60 USD 2021-05-28
Alichem
A011004420-1g
3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl
1261828-51-6 97%
1g
1,475.10 USD 2021-05-28
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